Cas no 1804712-20-6 (4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine)

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine is a versatile brominated pyridine derivative with a reactive bromomethyl group, making it a valuable intermediate in organic synthesis. The presence of cyano, difluoromethyl, and fluoro substituents enhances its utility in the development of pharmaceuticals and agrochemicals, where selective functionalization is critical. The electron-withdrawing groups contribute to its reactivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly useful for constructing complex heterocyclic frameworks due to its balanced stability and reactivity. Its structural features make it suitable for applications in medicinal chemistry, including the synthesis of bioactive molecules with improved pharmacokinetic properties.

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine structure

1804712-20-6 structure

Product Name:4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine

CAS No:1804712-20-6

MF:C₈H₄BrF₃N₂

MW:265.029971122742

CID:4871892

Update Time:2025-06-15

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine
- Inchi： 1S/C8H4BrF3N2/c9-2-4-1-6(10)14-5(3-13)7(4)8(11)12/h1,8H,2H2
- InChI Key： ZJRQLNKKEALSQO-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N=C(C#N)C=1C(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 2.5
Topological Polar Surface Area: 36.7

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047311-1g	4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine	1804712-20-6	97%	1g	$1,579.40	2022-04-01

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine Related Literature

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Additional information on 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine

Research Briefing on 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS: 1804712-20-6)

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS: 1804712-20-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of novel agrochemicals and pharmaceuticals, leveraging its unique structural features for enhanced bioactivity.

The compound's structural motif, featuring a bromomethyl group, a cyano group, and difluoromethyl and fluoro substituents, makes it a valuable building block for the introduction of fluorine atoms into target molecules. Fluorination is a critical strategy in medicinal chemistry, as it can improve metabolic stability, bioavailability, and binding affinity. Recent research has focused on optimizing synthetic routes for 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine to enhance yield and purity, which are crucial for its application in large-scale production.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of this compound in the synthesis of potent kinase inhibitors. The bromomethyl group was utilized for cross-coupling reactions, enabling the introduction of diverse pharmacophores. The resulting inhibitors exhibited nanomolar activity against target kinases, highlighting the compound's utility in fragment-based drug design. Additionally, the difluoromethyl group was found to play a critical role in modulating the electronic properties of the inhibitors, further enhancing their binding efficacy.

Another recent application of 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine was reported in agrochemical research. A 2024 study in Pest Management Science described its incorporation into novel herbicidal agents. The fluoropyridine core contributed to the compounds' stability under environmental conditions, while the bromomethyl group allowed for further functionalization to optimize herbicidal activity. Field trials showed promising results, with the derivatives exhibiting broad-spectrum activity against resistant weed species.

Despite its promising applications, challenges remain in the handling and storage of 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine due to its sensitivity to moisture and light. Recent advancements in formulation technology, such as microencapsulation, have been explored to address these issues. Furthermore, computational studies are being conducted to predict its reactivity and potential toxicity, ensuring safer handling in industrial settings.

In conclusion, 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS: 1804712-20-6) represents a versatile and valuable intermediate in chemical biology and medicinal chemistry. Its unique structural features enable the development of novel bioactive molecules with applications in both pharmaceuticals and agrochemicals. Ongoing research aims to further optimize its synthetic accessibility and explore new therapeutic and agricultural applications, solidifying its role as a key player in the field.